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Compound of Interest

Compound Name: 1-Chloro-1-methylcyclohexane

Cat. No.: B1295254 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-1-methylcyclohexane
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Chloro-1-methylcyclohexane, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Chloro-1-methylcyclohexane is a chemical that requires careful handling due to its potential

hazards. While specific toxicity data is limited, it is essential to use appropriate personal

protective equipment (PPE) to minimize exposure.[1] Always handle this chemical in a well-

ventilated area, preferably within a chemical fume hood.[2]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1][2]

To prevent eye contact which

can cause irritation.

Skin Protection

Wear fire/flame resistant and

impervious clothing.[1][2]

Chemical-resistant gloves

(e.g., nitrile rubber) are

required.[1]

To prevent skin contact.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge.[1][2]

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure you are in a well-ventilated laboratory, preferably with a functioning chemical fume

hood.[2]

Confirm that an eyewash station and safety shower are readily accessible.

Don the appropriate PPE as detailed in Table 1. Gloves must be inspected for integrity

before use.[2]

Assemble all necessary experimental equipment and reagents to minimize movement

outside the designated work area.

2. Handling:

Avoid contact with skin and eyes.[1][2]
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Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition, as the substance may be flammable.[2]

Ground all equipment to prevent fire caused by electrostatic discharge.[2]

Keep the container tightly closed when not in use and store it in a dry, cool, and well-

ventilated place.[2]

3. Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1][2]

Wear chemical-impermeable gloves and other appropriate PPE.[1]

Contain the spill and prevent it from entering drains.[1][2]

Collect the spilled material using an inert absorbent and place it in a suitable, closed

container for disposal.[1]

Disposal Plan: Step-by-Step Waste Management
1. Waste Classification:

Classify 1-Chloro-1-methylcyclohexane waste as a halogenated organic hazardous waste.

2. Segregation and Collection:

Collect waste in a designated, properly labeled, and sealed container. The container should

be compatible with the chemical.

Do not mix with other waste streams to prevent unwanted reactions.

3. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.
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4. Disposal:

The material should be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[2]

Do not discharge the chemical into sewer systems or the environment.[2]

Contaminated packaging should be triple-rinsed and either recycled, reconditioned, or

punctured to be made unusable before disposal in a sanitary landfill.[2]

Quantitative Data Summary
Table 2: Physical and Chemical Properties of 1-Chloro-1-methylcyclohexane

Property Value

Molecular Formula C₇H₁₃Cl[3]

Molecular Weight 132.63 g/mol [3]

Flash Point 38.4 °C[2]

Auto-ignition Temperature No data available[2]

pH No data available[2]

Solubility No data available[2]

Experimental Workflow Diagram
The following diagram illustrates the logical flow for safely handling 1-Chloro-1-
methylcyclohexane from preparation to disposal.
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1. Preparation

2. Handling

3. Disposal Emergency Procedures

Don Appropriate PPE

Set Up in Fume Hood

Gather Materials

Handle Chemical

Store Properly Collect Waste Spill Response First Aid

Label Container

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for handling 1-Chloro-1-methylcyclohexane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1295254?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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